Cas no 748028-11-7 (WAY-621829)

• Product Name: WAY-621829
• CAS No: 748028-11-7
• MF: C₁₆H₁₇FN₂O₅S₂
• MW: 400.444985151291
• CID: 5583836
• PubChem ID: 2105725
• Update Time: 2025-11-01

WAY-621829 Chemical and Physical Properties

Names and Identifiers

• SMR001317161
• CHEMBL1869909
• N-(4-Fluorophenyl)-4-(morpholinosulfonyl)benzenesulfonamide
• 748028-11-7
• SCHEMBL12793126
• AKOS034372791
• Z45631426
• DTXSID801332852
• HMS3049J12
• WAY-621829
• MLS002249735
• N-(4-fluorophenyl)-4-morpholin-4-ylsulfonylbenzenesulfonamide

• Inchi： 1S/C16H17FN2O5S2/c17-13-1-3-14(4-2-13)18-25(20,21)15-5-7-16(8-6-15)26(22,23)19-9-11-24-12-10-19/h1-8,18H,9-12H2
• InChI Key： IYSHHHXNGQSYLB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)S(NC1C=CC(=CC=1)F)(=O)=O)(N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 400.05629216g/mol
• Monoisotopic Mass: 400.05629216g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 652
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 110Ų

Additional information on WAY-621829

Introduction to Chemical Compound CAS No 748028-11-7 and Product WAY-621829

Chemical research continues to advance at a remarkable pace, with novel compounds and products being developed for various applications in pharmaceuticals, biotechnology, and material science. Among these, CAS No 748028-11-7 and the product WAY-621829 have garnered significant attention due to their unique properties and potential applications. This article provides a comprehensive overview of these entities, highlighting their chemical characteristics, recent research findings, and future prospects.

The compound identified by CAS No 748028-11-7 is a specialized molecule that has been the subject of extensive investigation in recent years. Its molecular structure and chemical properties make it particularly interesting for researchers exploring new therapeutic avenues. The compound belongs to a class of molecules that exhibit promising biological activity, making it a candidate for further development in drug discovery programs.

One of the most compelling aspects of CAS No 748028-11-7 is its potential role in modulating biological pathways associated with inflammation and immune response. Recent studies have demonstrated that this compound interacts with specific targets in cells, leading to altered signaling cascades that could be exploited for therapeutic benefit. For instance, research has shown that it can inhibit the activity of certain enzymes involved in the inflammatory process, which may have implications for treating chronic inflammatory diseases.

The product WAY-621829, on the other hand, represents a synthesized derivative of CAS No 748028-11-7 that has been optimized for better pharmacokinetic properties. This derivative has been engineered to enhance solubility and bioavailability, which are critical factors for drug efficacy. Preliminary studies indicate that WAY-621829 maintains the biological activity of its parent compound while offering improved pharmacological profiles.

In the realm of pharmaceutical development, the synthesis and characterization of novel compounds like WAY-621829 are crucial steps toward creating new treatments for various diseases. The compound’s ability to interact with biological targets in a specific manner makes it an attractive candidate for further investigation. Researchers are particularly interested in its potential as an anti-inflammatory agent, given the high prevalence of inflammatory conditions worldwide.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. By leveraging high-throughput virtual screening techniques, scientists have been able to identify molecules like CAS No 748028-11-7 and its derivatives more rapidly than ever before. This approach has significantly accelerated the drug discovery process, allowing researchers to focus on compounds with the highest likelihood of success.

The development of WAY-621829 also underscores the importance of structural optimization in pharmaceutical research. By modifying the chemical structure of the parent compound, researchers can fine-tune its properties to improve its therapeutic potential. For example, adjustments to hydrophobicity and charge distribution can enhance binding affinity to biological targets while minimizing off-target effects.

Another area of interest is the use of CAS No 748028-11-7 and its derivatives in combination therapies. Studies have suggested that combining multiple compounds can yield synergistic effects, potentially leading to more effective treatments. This approach is particularly relevant for complex diseases that involve multiple pathological mechanisms. The unique properties of WAY-621829 make it a promising candidate for such combination strategies.

The future direction of research on CAS No 748028-11-7 and WAY-621829 includes exploring their mechanisms of action in greater detail. Understanding how these compounds interact with biological systems at the molecular level is essential for optimizing their therapeutic use. Advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy are being employed to elucidate their structures and dynamics.

Furthermore, preclinical studies are underway to evaluate the safety and efficacy of WAY-621829 in animal models. These studies aim to provide a solid foundation for future clinical trials in humans. The results from these trials will be critical in determining whether this compound can be translated into a viable therapeutic option for patients suffering from inflammatory and immune-related disorders.

The significance of compounds like CAS No 748028-11-7 extends beyond their immediate therapeutic applications. They serve as valuable tools for understanding fundamental biological processes, which can lead to breakthroughs in multiple fields. By studying how these molecules influence cellular pathways, researchers can gain insights into disease mechanisms and develop more targeted interventions.

In conclusion, both CAS No 748028-11-7 and its derivative WAY-621829 represent promising advancements in chemical research with significant implications for pharmaceutical development. Their unique properties and potential applications make them attractive candidates for further investigation. As research continues to progress, these compounds are expected to play a crucial role in addressing some of the most challenging medical conditions facing society today.